Cas no 898782-50-8 ([2-(thiomorpholinomethyl)phenyl]-(3,4,5-trifluorophenyl)methanone)

• Product Name: [2-(thiomorpholinomethyl)phenyl]-(3,4,5-trifluorophenyl)methanone
• CAS No: 898782-50-8
• MF: C₁₈H₁₆F₃NOS
• MW: 351.385953903198
• MDL: MFCD03842790
• CID: 1948156
• PubChem ID: 24725451
• Update Time: 2025-05-23

[2-(thiomorpholinomethyl)phenyl]-(3,4,5-trifluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 2'-THIOMORPHOLINOMETHYL-3,4,5-TRIFLUOROBENZOPHENONE
• [2-(thiomorpholinomethyl)phenyl]-(3,4,5-trifluorophenyl)methanone
• LogP
• [2-(thiomorpholin-4-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone
• 2'-PHENYL-2,2,2-TRIFLUOROACETOPHENONE
• MFCD03842790
• AKOS016021136
• {2-[(Thiomorpholin-4-yl)methyl]phenyl}(3,4,5-trifluorophenyl)methanone
• 898782-50-8
• DTXSID10643846

• MDL： MFCD03842790
• Inchi： 1S/C18H16F3NOS/c19-15-9-13(10-16(20)17(15)21)18(23)14-4-2-1-3-12(14)11-22-5-7-24-8-6-22/h1-4,9-10H,5-8,11H2
• InChI Key： KADSAPTVHTWSMO-UHFFFAOYSA-N
• SMILES： S1CCN(CC2=CC=CC=C2C(C2C=C(C(=C(C=2)F)F)F)=O)CC1

Computed Properties

• Exact Mass: 351.09000
• Monoisotopic Mass: 351.09046979Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 3.82160

[2-(thiomorpholinomethyl)phenyl]-(3,4,5-trifluorophenyl)methanone Security Information

• Storage Condition：(BD312695)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on [2-(thiomorpholinomethyl)phenyl]-(3,4,5-trifluorophenyl)methanone

Introduction to [2-(thiomorpholinomethyl)phenyl](3,4,5-trifluorophenyl)methanone and Its Significance in Modern Chemical Biology

[2-(thiomorpholinomethyl)phenyl](3,4,5-trifluorophenyl)methanone is a sophisticated organic compound characterized by its unique structural and functional properties. This compound, identified by the CAS number 898782-50-8, has garnered significant attention in the field of chemical biology due to its potential applications in pharmaceutical research and drug development. The molecular structure of this compound incorporates a thiomorpholine moiety and a trifluorophenyl group, which contribute to its distinct chemical behavior and reactivity.

The thiomorpholine group is a key feature of this compound, known for its ability to enhance binding affinity and selectivity in molecular interactions. This property makes it particularly valuable in the design of bioactive molecules targeting specific biological pathways. The presence of the trifluorophenyl group further modulates the electronic and steric properties of the molecule, enabling fine-tuned interactions with biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between [2-(thiomorpholinomethyl)phenyl](3,4,5-trifluorophenyl)methanone and biological targets. Studies have demonstrated that this compound can exhibit potent activity against various enzymes and receptors involved in inflammatory and metabolic disorders. The trifluorophenyl group, in particular, has been shown to improve pharmacokinetic properties such as solubility and metabolic stability, making it an attractive scaffold for drug optimization.

In the context of drug discovery, the synthesis of [2-(thiomorpholinomethyl)phenyl](3,4,5-trifluorophenyl)methanone has been optimized through multi-step organic reactions. The use of advanced synthetic methodologies ensures high yield and purity, which are critical for subsequent biological evaluations. The compound's structural features have also been leveraged to develop novel derivatives with enhanced therapeutic potential. These derivatives are being investigated for their efficacy in preclinical models of diseases such as cancer and neurodegenerative disorders.

One of the most promising applications of [2-(thiomorpholinomethyl)phenyl](3,4,5-trifluorophenyl)methanone is in the development of targeted therapies for oncological diseases. Preliminary studies have indicated that this compound can inhibit key signaling pathways involved in tumor growth and progression. The thiomorpholine moiety plays a crucial role in modulating these pathways by interacting with specific protein targets. Additionally, the trifluorophenyl group enhances the compound's ability to cross the blood-brain barrier, making it a potential candidate for treating central nervous system disorders.

The compound's unique chemical profile also makes it suitable for use as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers are exploring its utility in generating libraries of bioactive molecules with diverse pharmacological properties. High-throughput screening techniques have been employed to identify novel analogs with improved potency and selectivity. These efforts are part of a broader initiative to accelerate the discovery of new therapeutics for unmet medical needs.

From a regulatory perspective, [2-(thiomorpholinomethyl)phenyl](3,4,5-trifluorophenyl)methanone is subject to standard guidelines governing the development and commercialization of pharmaceutical compounds. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under stringent quality control conditions. Furthermore, toxicological studies are being conducted to assess its safety profile before human clinical trials can commence. These studies are essential for evaluating potential side effects and determining appropriate dosing regimens.

The integration of cutting-edge technologies such as artificial intelligence (AI) has further enhanced the study of [2-(thiomorpholinomethyl)phenyl](3,4,5-trifluorophenyl)methanone. AI-driven platforms enable rapid analysis of large datasets generated from experimental studies, providing insights into molecular interactions and drug efficacy. Machine learning algorithms have been used to predict binding affinities and optimize molecular structures for improved therapeutic outcomes. This interdisciplinary approach underscores the growing importance of computational tools in modern drug discovery.

In conclusion, [2-(thiomorpholinomethyl)phenyl](3,4,5-trifluorophenyl)methanone represents a significant advancement in chemical biology with far-reaching implications for pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable candidate for developing new treatments against various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping the future of medicine.